Cas no 2172557-91-2 (2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine
• CAS No: 2172557-91-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6102322
• PubChem ID: 165847293
• Update Time: 2025-07-25

2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine
• 2172557-91-2
• EN300-1634420

• Inchi： 1S/C10H17N3O/c1-6-9(7(2)14-12-6)10-8(11)4-5-13(10)3/h8,10H,4-5,11H2,1-3H3
• InChI Key： OAQGBBBWRIEQBR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C(CCN1C)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine

Comprehensive Overview of 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine (CAS No. 2172557-91-2)

The compound 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine (CAS No. 2172557-91-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinct combination of a dimethyloxazole moiety and a methylpyrrolidinamine backbone makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its structural resemblance to other bioactive amines.

In recent years, the demand for novel heterocyclic compounds like 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine has surged, driven by the need for innovative therapeutics in areas such as neurodegenerative diseases and mood disorders. The compound's oxazole ring is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. Meanwhile, the pyrrolidine scaffold contributes to its bioavailability and metabolic stability, making it a valuable building block in drug design.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine in drug development?" Preliminary studies suggest that this molecule could interact with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This aligns with current trends in precision medicine, where researchers are exploring tailored therapies for conditions like depression and Parkinson's disease.

Another hot topic is the synthetic accessibility of CAS No. 2172557-91-2. Organic chemists are keen on optimizing its synthesis to improve yield and purity, which are critical for scaling up production. The compound's oxazole-pyrrolidine hybrid structure presents both challenges and opportunities for synthetic innovation, as evidenced by recent publications in journals like Organic Letters and Journal of Medicinal Chemistry.

From an SEO perspective, terms like "oxazole derivatives in CNS drug discovery" and "pyrrolidine-based bioactive molecules" are highly relevant to this compound. These keywords reflect the growing interest in small-molecule modulators for neurological targets. Additionally, the compound's CAS number (2172557-91-2) is often searched by procurement specialists and regulatory professionals, highlighting its commercial and research significance.

Environmental and safety considerations are also paramount when discussing 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized by pharmaceutical companies.

In summary, 2-(dimethyl-1,2-oxazol-4-yl)-1-methylpyrrolidin-3-amine (CAS No. 2172557-91-2) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its potential applications in CNS disorders, coupled with its synthetic versatility, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well emerge as a key player in the next generation of therapeutic agents.